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This technical guide provides an in-depth overview of the early research findings for AMG 410,
a novel, non-covalent, pan-KRAS inhibitor developed by Amgen. The information presented is
based on preclinical data and early clinical trial information, offering a comprehensive look at
the compound's mechanism of action, efficacy, and the experimental methodologies used in its
initial evaluation.

Introduction to AMG 410

AMG 410 is an orally bioavailable small molecule designed to address a broad range of KRAS
mutations, which are prevalent in numerous cancers, including non-small cell lung cancer
(NSCLC), colorectal cancer (CRC), and pancreatic ductal adenocarcinoma (PDAC)[1][2][3][4].
Unlike first-generation KRAS inhibitors that target specific mutations like G12C, AMG 410 is a
pan-KRAS inhibitor with a unique dual-state activity, binding to both the active GTP-bound and
inactive GDP-bound forms of the protein[1][5][6]. This allows for a more comprehensive
blockade of KRAS signaling. A key feature of AMG 410 is its high selectivity for KRAS over
other RAS isoforms like HRAS and NRAS, which is anticipated to result in a more favorable
safety profile[1][5][6].
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Quantitative Data Summary

The following tables summarize the key quantitative data from early preclinical studies of AMG
410.

ble 1- In Vi indi Hini | Cellul

Parameter Value Cell Lines/Conditions

IC50 (Binding)

KRAS G12D 1-4 nM[1] Biochemical Assay
KRAS G12Vv 1-4 nM[1] Biochemical Assay
KRAS G13D 1-4 nM[1] Biochemical Assay

Kd (Dissociation Constant)

GDP-bound KRAS 1 nM[5] Biochemical Assay

GTP-bound KRAS 22 nM[5] Biochemical Assay

Antiproliferative Activity

Median IC50 (KRAS-mutant

12 nM[5] Cellular Assay
cells)

Median IC50 (non-KRAS-

>5 uM[5] Cellular Assay
transformed cells)

Table 2: In Vivo Efficacy in Xenograft Models
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Cancer Type

Xenograft Model

Dosing

Outcome

Pancreatic Cancer

Panc 04.03 (KRAS
G12D)

30 mg/kg, PO, BID

Tumor Stasis[6]

Pancreatic Cancer

Panc 04.03 (KRAS
G12D)

100 mg/kg, PO, BID

Tumor Regression[6]

NHI-H358 (KRAS

Potent Tumor Growth

NSCLC Not Specified o
G120C) Inhibition[6]
a Potent Tumor Growth
Colorectal Cancer SW620 (KRAS G12V)  Not Specified o
Inhibition[6]
CRC PDX #030119 . Potent Tumor Growth
Colorectal Cancer Not Specified

(KRAS G12C)

Inhibition[6]

Signaling Pathway and Mechanism of Action

AMG 410 acts as an allosteric inhibitor of KRAS, binding to a pocket on the protein that is
present in both the "on" (GTP-bound) and "off* (GDP-bound) states. This dual-state inhibition is
a key differentiator from earlier KRAS inhibitors that only target the inactive state. By blocking

both forms, AMG 410 can more effectively shut down the downstream signaling cascade that

drives tumor growth and proliferation. The diagram below illustrates the KRAS signaling

pathway and the point of intervention for AMG 410.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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